Cas no 1955474-50-6 ((1S,3aR,7aR)-hexahydro-1H-furo3,4-cpyran-1-ylmethanamine hydrochloride)

• Product Name: (1S,3aR,7aR)-hexahydro-1H-furo3,4-cpyran-1-ylmethanamine hydrochloride
• CAS No: 1955474-50-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD29763279
• CID: 5248356
• PubChem ID: 122360097
• Update Time: 2025-06-08

(1S,3aR,7aR)-hexahydro-1H-furo3,4-cpyran-1-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-yl]methanamine hydrochloride
• 1955474-50-6
• EN300-262210
• (1S,3aR,7aR)-hexahydro-1H-furo3,4-cpyran-1-ylmethanamine hydrochloride

• MDL： MFCD29763279
• Inchi： 1S/C8H15NO2.ClH/c9-3-8-7-1-2-10-4-6(7)5-11-8;/h6-8H,1-5,9H2;1H/t6-,7-,8-;/m1./s1
• InChI Key： KQVRORYDJXOSHD-QTPPMTSNSA-N
• SMILES： Cl.O1C[C@H]2COCC[C@H]2[C@H]1CN

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S,3aR,7aR)-hexahydro-1H-furo3,4-cpyran-1-ylmethanamine hydrochloride

(1S,3aR,7aR)-Hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine Hydrochloride (CAS No. 1955474-50-6)

(1S,3aR,7aR)-Hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride (CAS No. 1955474-50-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic amines and is characterized by its complex molecular framework, which includes a furanopyran ring system and an amine functional group.

The chemical structure of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride is notable for its stereochemical configuration, which is crucial for its biological activity. The compound's stereocenters at positions 1S, 3aR, and 7aR contribute to its specific conformation and interactions with biological targets. The presence of the hydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride in detail. One notable area of research has been its potential as a neuroprotective agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant neuroprotective effects against oxidative stress and neurotoxicity. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported that (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride effectively reduced neuronal cell death induced by hydrogen peroxide and glutamate toxicity.

Another promising application of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride is in the treatment of neuropsychiatric disorders. Research has shown that this compound can modulate neurotransmitter systems involved in mood regulation and cognitive function. A preclinical study conducted by a team at the University of California (2023) found that (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride significantly improved depressive-like behaviors in animal models of depression. The mechanism underlying these effects is thought to involve the modulation of serotonin and dopamine pathways.

In addition to its neuroprotective and neuropsychiatric applications, (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. A recent publication in *Inflammation Research* (2022) highlighted the anti-inflammatory properties of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride in both cell culture models and animal models of inflammation.

The synthesis of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. One common synthetic route involves the cyclization of a suitable precursor followed by reduction and functional group manipulation to introduce the amine functionality. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

The pharmacokinetic properties of (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride have also been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption profiles when administered orally or intravenously. It exhibits good bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

In conclusion, (1S,3aR,7aR)-hexahydro-1H-furo[3,4-c]pyran-1-ylmethanamine hydrochloride (CAS No. 1955474-50-6) is a promising compound with diverse biological activities that make it a valuable candidate for further pharmaceutical research and development. Its neuroprotective, neuropsychiatric, and anti-inflammatory properties suggest potential applications in treating various diseases and conditions. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.